molecular formula C10H9Cl2FO B8494943 4-Chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one

4-Chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one

Cat. No. B8494943
M. Wt: 235.08 g/mol
InChI Key: RYKLOXVZMDOFEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one is a useful research compound. Its molecular formula is C10H9Cl2FO and its molecular weight is 235.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H9Cl2FO

Molecular Weight

235.08 g/mol

IUPAC Name

4-chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one

InChI

InChI=1S/C10H9Cl2FO/c11-6-5-9(13)10(14)7-1-3-8(12)4-2-7/h1-4,9H,5-6H2

InChI Key

RYKLOXVZMDOFEE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)C(CCCl)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 68 g of 4-chlorophenyl 1-bromo-3chloropropyl ketone, 27.5 g of dry potassium fluoride, 11 g of 18-crown-6 and 200 ml of dry benzene is heated under reflux for 8 hours. Thereafter, 200 ml of water are added, and the organic phase is separated off, washed several times with water, dried over sodium sulphate and evaporated down in vacuo. The residue is stirred with light benzine, with the addition of a small amount of toluene. After the resulting solid has been filtered off under suction and drying has been carried out, 28.5 g (53% of theory) of 4-chlorophenyl 1-fluoro-3-chloropropyl ketone of melting point 53° C. are obtained. ##STR217##
Quantity
68 g
Type
reactant
Reaction Step One
Quantity
27.5 g
Type
reactant
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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